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Compound of Interest

Compound Name: Dichotomine D

Cat. No.: B15587330 Get Quote

An in-depth analysis for researchers, scientists, and drug development professionals.

Executive Summary
This technical guide delves into the chemical and pharmacological properties of dichotomine

alkaloids isolated from Stellaria dichotoma. While the specific compound "Dichotomine D"

(CAS Number: 755036-50-1) remains structurally uncharacterized in the reviewed scientific

literature, this document provides a comprehensive overview of the well-documented β-

carboline alkaloids and cyclic peptides from the same plant genus. This guide synthesizes

available data on their chemical properties, biological activities, and mechanisms of action,

supported by detailed experimental protocols and pathway diagrams to facilitate further

research and drug discovery efforts.

The Enigma of Dichotomine D
The CAS number 755036-50-1 is assigned to a compound referred to as Dichotomine D.

However, extensive searches of scientific databases and literature have not yielded a definitive

chemical structure or detailed biological data for a compound with this specific designation. The

name "dichotomine" is used for a series of related β-carboline alkaloids isolated from Stellaria

dichotoma. It is plausible that Dichotomine D belongs to this family of compounds, but without

structural elucidation, its specific properties remain unknown. Researchers are advised to

exercise caution when interpreting data solely based on the CAS number and to seek definitive

structural confirmation.
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β-Carboline Alkaloids from Stellaria dichotoma: A
Profile
The roots of Stellaria dichotoma var. lanceolata are a rich source of β-carboline alkaloids, a

class of compounds known for their diverse pharmacological activities. Several novel

compounds, including dichotomides III-XIV and dichotomine E, have been isolated and

characterized. These compounds share a common tricyclic pyrido[3,4-b]indole core structure.

Physicochemical Properties
While specific data for Dichotomine D is unavailable, the general properties of related β-

carboline alkaloids are summarized below.

Property Description

Core Structure Tricyclic pyrido[3,4-b]indole

Compound Class β-Carboline Alkaloids

Source Roots of Stellaria dichotoma var. lanceolata

General Solicitation Typically isolated as crystalline solids.

Solubility

Varies based on specific substitutions; generally

soluble in organic solvents like methanol and

chloroform.

Pharmacological Activities and Mechanism of
Action
The β-carboline alkaloids from Stellaria dichotoma have demonstrated significant biological

activities, primarily anti-inflammatory and cytotoxic effects.

Anti-inflammatory Activity
Several dichotomine alkaloids exhibit potent anti-inflammatory effects by inhibiting the

production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage
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cells.[1][2] The IC₅₀ values for this inhibition range from 11.3 to 19.3 μM, indicating significant

potential for development as anti-inflammatory agents.[1][2]

The anti-inflammatory action of these alkaloids is linked to the modulation of inflammatory

signaling pathways. In LPS-activated macrophages, the production of NO is primarily mediated

by the inducible nitric oxide synthase (iNOS) enzyme, which is regulated by the transcription

factor NF-κB.
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Caption: Putative signaling pathway for the anti-inflammatory action of Dichotomine alkaloids.

Cytotoxic and Other Activities
Tertiary and quaternary alkaloid extracts from Stellaria dichotoma have shown cytotoxicity

against leukemic cells.[3] Furthermore, a cyclic hexapeptide isolated from the plant, dichotomin

A, has demonstrated cell growth inhibitory activity.[4] An herbal extract from Stellaria dichotoma

var. lanceolata has also been shown to attenuate inflammatory responses in Mycobacterium

abscessus infections by inhibiting the activation of NF-κB and MAPK signaling pathways.[5]

Experimental Protocols
For researchers aiming to replicate or build upon existing studies, the following experimental

methodologies have been reported for the investigation of alkaloids from Stellaria dichotoma.

Isolation and Purification of β-Carboline Alkaloids
Extraction: The air-dried and powdered roots of Stellaria dichotoma var. lanceolata are

typically extracted with methanol (MeOH). The resulting extract is then partitioned between

ethyl acetate (EtOAc) and water. The aqueous layer is further extracted with n-butanol (n-

BuOH).
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Chromatography: The EtOAc and n-BuOH soluble fractions are subjected to repeated

column chromatography on silica gel, Sephadex LH-20, and preparative HPLC to yield the

pure alkaloids.

In Vitro Anti-inflammatory Assay: Nitric Oxide (NO)
Inhibition

Cell Culture: RAW 264.7 macrophage cells are cultured in DMEM supplemented with 10%

FBS and antibiotics at 37°C in a 5% CO₂ humidified atmosphere.

Assay Procedure: Cells are seeded in 96-well plates and pre-treated with various

concentrations of the test compounds for 1 hour. Subsequently, cells are stimulated with

lipopolysaccharide (LPS, 1 µg/mL) for 24 hours.

NO Determination: The concentration of nitrite, a stable metabolite of NO, in the culture

supernatant is measured using the Griess reagent. The absorbance at 540 nm is measured,

and the amount of nitrite is determined from a sodium nitrite standard curve.

Cell Viability: The viability of the cells after treatment with the compounds is assessed using

the MTT assay to exclude the possibility that the observed NO inhibition is due to

cytotoxicity.

Conclusion and Future Directions
The alkaloids isolated from Stellaria dichotoma, particularly the β-carboline derivatives,

represent a promising source of new therapeutic agents with potent anti-inflammatory and

cytotoxic activities. While the specific identity of Dichotomine D remains to be elucidated, the

well-characterized dichotomines and dichotomides provide a strong foundation for further

investigation. Future research should focus on the definitive structural determination of

Dichotomine D, a comprehensive evaluation of the structure-activity relationships within this

class of alkaloids, and in-depth mechanistic studies to fully understand their therapeutic

potential. The detailed experimental protocols provided in this guide offer a roadmap for

researchers to advance our understanding of these fascinating natural products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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